Cas no 2449105-91-1 ((Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid)

• Product Name: (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid
• CAS No: 2449105-91-1
• MF: C₁₇H₂₂N₂O₅
• MW: 334.37
• CID: 5071368
• PubChem ID: 118704855
• Update Time: 2025-07-22

(Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS037651703
• 2-((tert-Butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid
• (Z)-3-(4-carbamoyl-2,6-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]prop-2-enoic acid
• 2449105-91-1
• CS-M3167
• CS-17231
• E82926
• (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid

• Inchi： 1S/C17H22N2O5/c1-9-6-11(14(18)20)7-10(2)12(9)8-13(15(21)22)19-16(23)24-17(3,4)5/h6-8H,1-5H3,(H2,18,20)(H,19,23)(H,21,22)/b13-8-
• InChI Key： JCGFJHMSNCRJNV-JYRVWZFOSA-N
• SMILES： C(=O)(C1C=C(C)C(/C=C(\NC(=O)OC(C)(C)C)/C(O)=O)=C(C)C=1)N

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid

Introduction to (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic Acid and Its Applications

Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid, with the CAS number 2449105-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amide and carboxylic acid functional groups, along with its rigid aromatic backbone, contributes to its versatility in medicinal chemistry applications.

Thetert-butoxycarbonyl (Boc) group in the molecule serves as a protective group for the amino function, which is crucial in multi-step synthetic pathways. This protection allows for selective modifications at other reactive sites within the molecule, facilitating the development of more intricate drug candidates. The4-carbamoyl-2,6-dimethylphenyl moiety adds another layer of complexity, providing a hydrophobic aromatic ring system that can interact with biological targets through hydrophobic and π-stacking interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid are being explored for their potential in treating a variety of diseases, including cancer, inflammation, and neurological disorders. The unique structural features of this compound make it an attractive scaffold for drug design, allowing researchers to fine-tune its properties to achieve desired pharmacological outcomes.

One of the most compelling aspects of (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid is its role as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a viable strategy for treating diseases such as HIV/AIDS and cancer. The carboxylic acid group of this compound can be used to form esters or amides with other molecules, enabling the creation of potent protease inhibitors with high selectivity and affinity.

Recent studies have demonstrated the effectiveness of derivatives of (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid in inhibiting specific proteases associated with disease progression. For instance, modifications to the aromatic ring system have been shown to enhance binding affinity to target enzymes while minimizing off-target effects. These findings highlight the compound's potential as a lead structure for developing new therapeutic agents.

The synthesis of (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid involves multiple steps that require precise control over reaction conditions. The Boc protection of the amino group must be carefully carried out to prevent unwanted side reactions. Additionally, the introduction of the carbamoyl group into the aromatic ring necessitates careful selection of reagents and catalysts to ensure high yield and purity.

In conclusion, (Z)-2-((tert-butoxycarbonyl)amino)-3-(4-carbamoyl-2,6-dimethylphenyl)acrylic acid is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.